1-(2-ethoxyphenyl)-N-(4-ethylphenyl)-5-oxopyrrolidine-3-carboxamide

• IUPAC Name: 1-(2-ethoxyphenyl)-N-(4-ethylphenyl)-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C21H24N2O3/c1-3-15-9-11-17(12-10-15)22-21(25)16-13-20(24)23(14-16)18-7-5-6-8-19(18)26-4-2/h5-12,16H,3-4,13-14H2,1-2H3,(H,22,25)
• InChI Key: VNLLZUDOGWJDEZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)C2CC(=O)N(C2)C3=CC=CC=C3OCC
• Molecular Formula: C21H24N2O3
• Molecular Weight: 352.4 g/mol

Description

The compound “1-(2-ethoxyphenyl)-N-(4-ethylphenyl)-5-oxopyrrolidine-3-carboxamide” is a complex organic molecule. It contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom and four carbon atoms. The pyrrolidine ring is substituted with an oxo group (=O) at the 5-position, a carboxamide group (-C(=O)NH2) at the 3-position, a 2-ethoxyphenyl group at the 1-position, and a 4-ethylphenyl group at the N-position.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups and a cyclic structure. The exact structure would depend on the specific spatial arrangement of these groups.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. For example, the oxo group could potentially be reduced to a hydroxyl group, or the carboxamide group could be hydrolyzed to a carboxylic acid.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, its solubility would depend on the polarity of the molecule, its melting and boiling points would depend on the strength of the intermolecular forces, and its reactivity would depend on the presence and position of the functional groups.

Future Directions

The study of complex organic molecules like this one is a vibrant field of research, with potential applications in areas such as drug discovery, materials science, and chemical biology. Future research could involve exploring the synthesis, properties, and potential applications of this and similar compounds.